Cas no 1000002-71-0 (5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol)

• Product Name: 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol
• CAS No: 1000002-71-0
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• CID: 6091980
• Update Time: 2025-05-20

5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol Chemical and Physical Properties

Names and Identifiers

• 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol

• Inchi： 1S/C15H11ClN2O2/c1-9-2-3-11(8-13(9)19)15-18-17-14(20-15)10-4-6-12(16)7-5-10/h2-8,19H,1H3
• InChI Key： CFLMTQRKFSALJY-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C2=NN=C(C3C=CC(Cl)=CC=3)O2)=C1)C

Additional information on 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol

Introduction to 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol (CAS No. 1000002-71-0)

5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1000002-71-0, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of a 4-chloro-phenyl group and an [1,3,4]oxadiazole moiety in its molecular framework suggests a high degree of chemical functionality, making it a valuable candidate for further research and development.

The compound's structure incorporates several key functional groups that contribute to its unique chemical properties. The 4-chloro-phenyl group is known for its ability to enhance binding affinity and selectivity in drug design, while the [1,3,4]oxadiazole ring provides stability and reactivity that can be exploited in synthetic chemistry. These features make 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol a promising candidate for various pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds that can target specific biological pathways. The 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol structure has been explored for its potential in modulating enzyme activity and interacting with biological targets. For instance, studies have shown that oxadiazole derivatives can exhibit inhibitory effects on certain enzymes involved in inflammatory processes. This has led to investigations into the compound's efficacy as an anti-inflammatory agent.

The synthesis of 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the [1,3,4]oxadiazole ring typically involves cyclization reactions under controlled conditions. Additionally, the attachment of the 4-chloro-phenyl group requires precise functionalization techniques to avoid unwanted side reactions. These synthetic challenges highlight the need for advanced chemical methodologies and expertise in organic synthesis.

The pharmacological properties of 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol have been studied extensively in vitro and in vivo. Research has demonstrated its potential as a modulator of various biological pathways, including those involved in pain perception and neuroprotection. The compound's ability to interact with specific receptors and enzymes suggests that it could be developed into a therapeutic agent for conditions such as neuropathic pain and neurodegenerative disorders.

In addition to its pharmaceutical applications, 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol has shown promise in the field of materials science. Its unique structural features make it a suitable candidate for developing new materials with enhanced properties. For example, the presence of the [1,3,4]oxadiazole ring can contribute to thermal stability and mechanical strength in polymer matrices. This has led to explorations into using this compound as a building block for advanced materials.

The regulatory landscape for pharmaceutical compounds like 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol is stringent and requires thorough characterization before clinical trials can begin. Researchers must adhere to strict guidelines regarding safety testing and documentation to ensure that the compound is safe and effective for human use. The complexity of the compound's structure necessitates comprehensive analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to fully understand its properties.

The future prospects for 5-[5-(4-Chloro-phenyl)-[1,3,4]oxadiazol-2-yl]-2-methyl-phenol are promising given its diverse applications and potential therapeutic benefits. Ongoing research aims to further optimize its synthesis and explore new derivatives that may enhance its efficacy and safety profile. Collaborative efforts between academic researchers and industry scientists are crucial in advancing this field and bringing new treatments to patients in need.